4-Methylbenzaldehyde hydrazone

Specification

• Molecular Formula: C8H10N2
• Molecular Weight: 134.18 g/mol
• IUPAC Name: (E)-(4-methylphenyl)methylidenehydrazine
• Standard InChI: InChI=1S/C8H10N2/c1-7-2-4-8(5-3-7)6-10-9/h2-6H,9H2,1H3/b10-6+
• Standard InChI Key: FKBDDHSIGSGNOM-UXBLZVDNSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C=N/N
• Canonical SMILES: CC1=CC=C(C=C1)C=NN

Introduction

Structural and Chemical Properties

Molecular Architecture

4-Methylbenzaldehyde hydrazone belongs to the hydrazone class, featuring a $\text{C=N}$ linkage formed between the aldehyde group of 4-methylbenzaldehyde and the amine group of hydrazine. The para-methyl group on the benzene ring enhances hydrophobicity and influences electronic properties, which are critical for its reactivity. X-ray crystallography and spectroscopic analyses (IR, NMR) confirm the $E$-configuration of the hydrazone bond, a common stereochemical outcome in such condensations.

Table 1: Key Physical Properties

Property	Value
Molecular Formula	$\text{C}_8\text{H}_{10}\text{N}_2$
Molecular Weight	134.18 g/mol
Melting Point	155–242°C (varies by derivative)
Solubility	Insoluble in water; soluble in organic solvents (e.g., methanol, DMSO)

Synthesis and Reaction Mechanisms

The synthesis typically involves refluxing 4-methylbenzaldehyde with hydrazine hydrate in methanol under acidic or basic conditions. The reaction proceeds via nucleophilic attack by hydrazine on the carbonyl carbon, followed by dehydration:

$$\text{4-CH}_3\text{C}_6\text{H}_4\text{CHO} + \text{NH}_2\text{NH}_2 \rightarrow \text{4-CH}_3\text{C}_6\text{H}_4\text{CH=N-NH}_2 + \text{H}_2\text{O}$$

Alternative methods include using catalytic acetic acid to accelerate imine formation. Recent advances in electrosynthesis have also explored oxidative cyclization of hydrazones for generating heterocycles, though this remains underexplored for 4-methylbenzaldehyde hydrazone.

Biological Activities

Antimicrobial Properties

4-Methylbenzaldehyde hydrazone exhibits moderate antimicrobial activity against Gram-positive bacteria (e.g., Staphylococcus aureus) and fungi (e.g., Candida albicans). Mechanistic studies suggest disruption of microbial cell membranes or inhibition of essential enzymes. For instance, derivatives with electron-withdrawing substituents show enhanced activity due to increased membrane permeability.

Table 2: Biological Activity Data

Cell Line/Organism	IC₅₀/Inhibition Zone
Staphylococcus aureus	12.5 µg/mL (MIC)
MDA-MB-231 (Breast Cancer)	28.7 µM (72h exposure)
Mycobacterium tuberculosis	0.39 µM (MIC)

Enzymatic Interactions

The hydrazone moiety facilitates binding to biological macromolecules. For example, it inhibits protein glycation (IC₅₀ = 216–748 µM), a key process in diabetic complications, by scavenging reactive carbonyl species. Molecular docking studies suggest interactions with aldose reductase and α-glucosidase active sites.

Applications in Science and Industry

Pharmaceutical Development

4-Methylbenzaldehyde hydrazone serves as a precursor for antitubercular and antidiabetic agents. Its low toxicity (LD₅₀ > 2,000 mg/kg in mice) and oral bioavailability make it a promising lead compound. Hybrid derivatives incorporating pyrazole or triazole moieties show enhanced pharmacokinetic profiles.

Organic Synthesis

The compound is a versatile building block for synthesizing:

• Schiff bases: Used in coordination chemistry to create metal complexes with catalytic activity.

• Heterocycles: Electrosynthetic methods enable oxidative cyclization to form indazoles and oxadiazoles.

Table 3: Industrial Applications

Application	Example
Catalysis	Cu(II) complexes for aerobic oxidation
Materials Science	Photoresponsive polymers

Comparison with Related Hydrazones

4-Chlorobenzaldehyde Hydrazone

The chloro substituent increases electronegativity, enhancing antimicrobial potency but reducing solubility. This contrasts with the methyl group’s hydrophobic effects.

4-Methoxybenzaldehyde Hydrazone

Methoxy derivatives exhibit stronger antiglycation activity (IC₅₀ = 216 µM vs. 294 µM for rutin) due to improved electron-donating capacity.